molecular formula C19H16N2O B386190 1-benzyl-3-methyl-1H-perimidin-2(3H)-one

1-benzyl-3-methyl-1H-perimidin-2(3H)-one

Cat. No.: B386190
M. Wt: 288.3g/mol
InChI Key: IVGTWVNSHRPFOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-3-methyl-1H-perimidin-2(3H)-one is a heterocyclic compound featuring a perimidine core—a bicyclic system comprising a benzene ring fused to a pyrimidin-2(3H)-one moiety. The benzyl group is substituted at the N1 position, while a methyl group occupies the N3 position.

Properties

Molecular Formula

C19H16N2O

Molecular Weight

288.3g/mol

IUPAC Name

1-benzyl-3-methylperimidin-2-one

InChI

InChI=1S/C19H16N2O/c1-20-16-11-5-9-15-10-6-12-17(18(15)16)21(19(20)22)13-14-7-3-2-4-8-14/h2-12H,13H2,1H3

InChI Key

IVGTWVNSHRPFOM-UHFFFAOYSA-N

SMILES

CN1C2=CC=CC3=C2C(=CC=C3)N(C1=O)CC4=CC=CC=C4

Canonical SMILES

CN1C2=CC=CC3=C2C(=CC=C3)N(C1=O)CC4=CC=CC=C4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The table below compares the core structures, substituents, and key properties of 1-benzyl-3-methyl-1H-perimidin-2(3H)-one with analogous heterocyclic systems:

Compound Class Core Structure Substituent Positions Key Features References
Perimidin-2(3H)-one Benzene fused to pyrimidin-2-one N1: Benzyl; N3: Methyl Rigid bicyclic system; electron-deficient due to ketone; high topological polar surface area (~71.3 Ų inferred from analogs)
Quinazolin-4(3H)-one Benzene fused to pyrimidin-4-one Varied (e.g., 2-methyl, 3-aryl) Broad-spectrum bioactivity (antimicrobial, anti-inflammatory); flexible substitution at N3
Pyridin-4(1H)-one Monocyclic pyridinone N1: Benzyl; C2: Methyl Lower ring strain; moderate hydrogen-bonding capacity (e.g., 3-hydroxy derivatives in )
Benzimidazol-2(3H)-one Benzene fused to imidazol-2-one N1: Substituted benzyl groups Anticonvulsant activity; enhanced lipophilicity with halogenated benzyl groups
Dihydropyrimidin-2(1H)-one Partially saturated pyrimidinone Varied (e.g., aryl, alkyl) Improved solubility due to reduced aromaticity; used in Biginelli reactions

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.